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Compound of Interest

Compound Name: Calcium iodide hydrate

Cat. No.: B7799291 Get Quote

Technical Support Center: Calcium Iodide
Hydrate
This guide provides comprehensive information on the incompatibilities of calcium iodide
hydrate for researchers, scientists, and drug development professionals. Below you will find

frequently asked questions (FAQs) and troubleshooting guides to ensure safe and effective

handling in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is calcium iodide hydrate and why is it sensitive to its environment?

Calcium iodide hydrate (CaI₂·xH₂O) is the hydrated form of calcium iodide, an ionic

compound highly soluble in water.[1][2] It is sensitive to air, light, and moisture.[3][4] Exposure

to air and carbon dioxide can cause it to slowly react, liberating free iodine, which imparts a

faint yellow color to the compound.[1][5] It is also deliquescent, meaning it readily absorbs

moisture from the air.[4]

Q2: What are the primary chemical incompatibilities of calcium iodide hydrate?

Calcium iodide hydrate is incompatible with a range of substances. The primary

incompatibilities are summarized in the table below.

Q3: What happens when calcium iodide hydrate is mixed with strong acids?
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Contact with strong acids can lead to the formation of hydrogen iodide.[3][6] Hydrogen iodide is

a corrosive gas that can cause respiratory tract irritation.[7]

Q4: Can I store calcium iodide hydrate with oxidizing agents?

No, this is not recommended. Calcium iodide hydrate is incompatible with strong oxidizing

agents.[3][6][8] Reactions with strong oxidizers can be hazardous. For instance, metals and

their oxides may react violently with bromine trifluoride, a powerful oxidizing agent.[4]

Q5: What are the hazardous decomposition products of calcium iodide hydrate?

Upon decomposition, which can be initiated by heat or reaction with incompatible materials,

calcium iodide hydrate can produce hazardous substances such as hydrogen iodide and

calcium oxides.[3][6][8] In the presence of air and carbon dioxide, it can also liberate iodine.[1]

[5]

Troubleshooting Guide
This section addresses specific issues that may arise during experiments involving calcium
iodide hydrate.

Issue 1: My calcium iodide hydrate solution has turned a yellow or brownish color.

Cause: This discoloration is likely due to the liberation of free iodine.[1][5] This can happen if

the compound has been exposed to air, light, or moisture over time.[3][4] The reaction with

oxygen and carbon dioxide in the air leads to the formation of iodine.[1][5]

Solution:

Assess Purity: For sensitive applications, the presence of free iodine may interfere with

your experiment. It is advisable to use a fresh, properly stored supply of calcium iodide
hydrate.

Proper Storage: Always store calcium iodide hydrate in a tightly sealed, light-resistant

container in a cool, dry, and well-ventilated place to minimize degradation.[3][4]

Issue 2: I observe gas evolution when mixing calcium iodide hydrate with another reagent.
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Cause: If the other reagent is an acid, the evolved gas is likely hydrogen iodide.[3][6] This is

a hazardous gas.

Immediate Action:

Ensure adequate ventilation or perform the procedure in a fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles and

gloves.

Neutralize any acidic spills appropriately.

Issue 3: A violent reaction or fire occurred when calcium iodide hydrate was mixed with

another substance.

Cause: This could be a reaction with a strong oxidizing agent, such as bromine trifluoride, or

with active metals.[4][7] Such reactions can be highly exothermic and may lead to ignition.

Emergency Protocol:

Evacuate the immediate area.

If a fire occurs, use a suitable extinguishing agent such as water spray, alcohol-resistant

foam, dry chemical, or carbon dioxide.[3] Do not use combustible materials like paper

towels to clean up spills.[7]

Alert your institution's safety officer.

Prevention: Always consult the Safety Data Sheet (SDS) of all reagents before mixing them.

Conduct a thorough risk assessment for any new experimental procedure.

Summary of Incompatibilities
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Incompatible Reagent
Class

Examples Potential Hazards

Strong Oxidizing Agents
Bromine trifluoride, Potassium

chlorate

Violent reactions, risk of fire or

explosion.[4]

Strong Acids Hydroiodic acid, Sulfuric acid

Formation of toxic and

corrosive hydrogen iodide gas.

[3][6]

Active Metals Sodium, Aluminum, Copper
Potential for vigorous or violent

reactions.[1][7]

Other Specific Reagents
Chloral hydrate, Tartaric acid,

Metallic salts

Incompatibility has been noted.

[4]

Experimental Protocols Cited
While specific, detailed experimental protocols for demonstrating these incompatibilities are not

provided in standard safety documents, the following general procedures are recommended for

safely handling calcium iodide hydrate:

Handling: Wash hands thoroughly after handling. Minimize dust generation and

accumulation. Use in a well-ventilated area and avoid breathing dust.[7]

Storage: Store in a cool, dry place in a tightly closed container, away from heat, sparks, and

flame. Do not store near combustible materials.[7] Protect from air, light, and moisture.[3][4]

Visual Guides
The following diagrams illustrate key incompatibility relationships and a troubleshooting

workflow.

Caption: Incompatibility relationships of calcium iodide hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7799291#incompatibilities-of-calcium-iodide-hydrate-
with-other-reagents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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